N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)cyclohex-3-enecarboxamide

• IUPAC Name: N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C18H22N4O2/c19-12-16-18(21-11-10-20-16)24-15-8-6-14(7-9-15)22-17(23)13-4-2-1-3-5-13/h1-2,10-11,13-15H,3-9H2,(H,22,23)
• InChI Key: CJMVXMRBVKXQMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NC2CCC(CC2)OC3=NC=CN=C3C#N
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol
• CAS No.: 2034194-48-2

Description

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)cyclohex-3-enecarboxamide is a useful research compound. Its molecular formula is C18H22N4O2 and its molecular weight is 326.4. The purity is usually 95%.
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Scientific Research Applications

Catalytic Oxidation and Synthesis

• Cyclohexene derivatives, closely related to N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)cyclohex-3-enecarboxamide, are used in catalytic oxidation processes, producing various compounds including benzene, phenol, and phenyl acetate. These reactions often involve palladium acetate in acetic acid solution, indicating a potential application in heterogeneous catalysis (Brown & Davidson, 1971).

Pharmaceutical and Medicinal Chemistry

• Novel compounds derived from cyclohexene structures, similar to this compound, are being investigated for their potential in pharmaceutical applications, particularly as antiepileptic agents. These studies focus on the synthesis of various derivatives and their structure-activity relationships (Rajak et al., 2013).

Phosphine-Catalyzed Annulation

• Phosphine-catalyzed annulation methods have been developed for the synthesis of cyclohexenes, which are structurally related to this compound. This process efficiently produces highly functionalized cyclohexene derivatives, which could be crucial for further chemical transformations (Tran & Kwon, 2007).

Chemical Synthesis and Reactivity

• Research into the synthesis and reactivity of cyclohexene and its derivatives, which are structurally similar to this compound, has revealed various methods for creating these compounds. These methods involve different reactions and offer insights into the structural and chemical properties of these types of molecules (Álvarez-Pérez & Marco-Contelles, 2009).

Bioactivity Studies

• Studies on derivatives of cyclohexene, akin to this compound, include the exploration of their bioactivity, such as their anticonvulsant potential. This area of research is crucial for the development of new therapeutic agents (Amaye, Harper, & Jackson-Ayotunde, 2021).